Cas no 1008366-27-5 (N-(1-cyanocyclohexyl)-2-[(2,3-dihydro-1H-inden-5-yl)amino]propanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[(2,3-dihydro-1H-inden-5-yl)amino]propanamide
• CAS No: 1008366-27-5
• MF: C₁₉H₂₅N₃O
• MW: 311.42130446434
• CID: 6256345
• PubChem ID: 16291009
• Update Time: 2025-06-08

N-(1-cyanocyclohexyl)-2-[(2,3-dihydro-1H-inden-5-yl)amino]propanamide Chemical and Physical Properties

Names and Identifiers

• Z44542165
• AKOS034353766
• N-(1-cyanocyclohexyl)-2-[(2,3-dihydro-1H-inden-5-yl)amino]propanamide
• 1008366-27-5
• EN300-26686648

• Inchi： 1S/C19H25N3O/c1-14(18(23)22-19(13-20)10-3-2-4-11-19)21-17-9-8-15-6-5-7-16(15)12-17/h8-9,12,14,21H,2-7,10-11H2,1H3,(H,22,23)
• InChI Key： REHFOBAAYHFQHJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)NC1C=CC2CCCC=2C=1)NC1(C#N)CCCCC1

Computed Properties

• Exact Mass: 311.199762429g/mol
• Monoisotopic Mass: 311.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyanocyclohexyl)-2-[(2,3-dihydro-1H-inden-5-yl)amino]propanamide

Comprehensive Overview of N-(1-cyanocyclohexyl)-2-[(2,3-dihydro-1H-inden-5-yl)amino]propanamide (CAS No. 1008366-27-5)

N-(1-cyanocyclohexyl)-2-[(2,3-dihydro-1H-inden-5-yl)amino]propanamide, with the CAS number 1008366-27-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a cyanocyclohexyl group with a dihydroindenyl moiety, linked via an amino propanamide bridge. Its intricate design makes it a subject of interest for drug discovery, particularly in targeting enzyme modulation and receptor interactions. Researchers are increasingly exploring its potential in central nervous system (CNS) disorders and metabolic pathways, aligning with current trends in precision medicine.

The compound’s synthetic pathway and structure-activity relationship (SAR) have been extensively studied to optimize its bioavailability and efficacy. Recent publications highlight its role in inhibiting specific kinase enzymes, a hot topic in oncology and autoimmune disease research. Given the rising demand for small-molecule therapeutics, 1008366-27-5 is often discussed in forums focusing on drug repurposing and AI-driven molecular design. These discussions are fueled by its potential to address unmet medical needs, such as neurodegenerative diseases and chronic inflammation.

From a technical perspective, the compound’s physicochemical properties—including logP, solubility, and stability—are critical for formulation development. Analytical methods like HPLC and LC-MS are commonly employed for its characterization, ensuring compliance with Good Manufacturing Practices (GMP). The growing emphasis on green chemistry has also spurred interest in eco-friendly synthesis routes for N-(1-cyanocyclohexyl)-2-[(2,3-dihydro-1H-inden-5-yl)amino]propanamide, reducing waste and energy consumption.

In the context of intellectual property, CAS 1008366-27-5 is frequently cited in patents related to novel therapeutic agents. Its molecular framework serves as a scaffold for derivatives aimed at enhancing target selectivity and reducing off-target effects. This aligns with the industry’s shift toward personalized medicine, where compounds like this are tailored to individual genetic profiles.

As the scientific community continues to explore 1008366-27-5, collaborations between academia and biotech firms are accelerating its translational potential. Online searches for "kinase inhibitors 2024" or "small molecules for CNS diseases" often reference this compound, underscoring its relevance in contemporary research. Future studies may focus on its toxicological profile and clinical trial readiness, further solidifying its position in the pipeline of innovative therapeutics.